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Compound of Interest

Compound Name:
2,3-Dichloro-5,6-difluorobenzoic

acid

CAS No.: 1263376-91-5

Cat. No.: B12995333

Get Quote

CAS Registry Number: 1263376-91-5 Formula: C₇H₂Cl₂F₂O₂ Molecular Weight: 226.99 g/mol

[1]

Executive Summary
2,3-Dichloro-5,6-difluorobenzoic acid is a highly specialized poly-halogenated aromatic

building block used primarily in the synthesis of fluoroquinolone antibiotics and fluorinated

agrochemicals.[2] Its unique substitution pattern—featuring electron-withdrawing chlorine and

fluorine atoms at the 2,3 and 5,6 positions respectively—imparts distinct electronic properties to

the benzene ring, making it a critical scaffold for modifying lipophilicity and metabolic stability in

drug design.

This guide provides a comprehensive analysis of its handling, synthesis, and application in

medicinal chemistry, specifically focusing on its role as a precursor for gyrase inhibitors.
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The presence of four halogen atoms creates a highly electron-deficient aromatic ring. This

significantly increases the acidity of the carboxylic acid group compared to benzoic acid and

alters the reactivity of the ring towards nucleophilic aromatic substitution (

).

Table 1: Key Chemical Properties
Property Value Context

Appearance
White to off-white crystalline

powder
High purity solid state

Melting Point 151–155 °C (Predicted)
Typical for tetra-substituted

benzoics

Boiling Point 315.8 ± 42.0 °C (760 mmHg) Calculated

pKa ~2.1 – 2.5 Acidic due to -I effect of F/Cl

LogP 2.91 Moderate lipophilicity

Solubility
DMSO, Methanol, Ethyl

Acetate
Poor water solubility

Density 1.7 ± 0.1 g/cm³
High density due to

halogenation

Structural Analysis[7]
Electronic Effects: The fluorine atoms at positions 5 and 6 exert a strong inductive withdrawal

(-I) and mesomeric donation (+M), while the chlorines at 2 and 3 provide bulk and inductive

withdrawal.

Steric Hindrance: The 2-chloro substituent provides ortho-steric hindrance to the carboxylic

acid, potentially retarding esterification rates compared to non-hindered analogs.

Reactivity: The C-4 position (protonated) is activated for electrophilic substitution, while the

C-5 and C-6 positions (fluorinated) are prime targets for nucleophilic displacement (

) by amines or alkoxides, a key feature in drug synthesis.
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Synthetic Methodology
Synthesis of this specific isomer requires precise regiocontrol, often avoiding the

thermodynamic mixtures common in direct halogenation.

Primary Synthetic Route: Directed Lithiation
The most reliable laboratory-scale synthesis involves the directed ortho-lithiation of a di-halo-di-

fluoro benzene precursor, followed by carboxylation.

Precursor: 1,2-Dichloro-3,4-difluorobenzene (or isomer depending on directing group

hierarchy). Mechanism: Lithium-Halogen exchange or deprotonation driven by the acidity of the

proton ortho to fluorine.

Protocol 1: Carboxylation via Lithiation
Note: This protocol assumes the use of standard Schlenk line techniques under Argon.

Reagents: 1,2-Dichloro-4,5-difluorobenzene (Starting Material),

-Butyllithium (

-BuLi, 2.5M in hexanes), Dry THF, Dry CO₂ (gas or solid).

Setup: Flame-dried 3-neck flask equipped with a low-temperature thermometer and

magnetic stir bar.

Step-by-Step:

Solvation: Dissolve 10.0 mmol of the precursor in 50 mL anhydrous THF. Cool to -78 °C.

Lithiation: Add

-BuLi (11.0 mmol) dropwise over 20 minutes. Maintain temperature < -70 °C. The lithium
will direct ortho to the fluorine atom (Position 3 or 6) due to the strong inductive effect of
fluorine (Complex Induced Proximity Effect - CIPE).

Equilibration: Stir for 1 hour at -78 °C to ensure formation of the phenyllithium species.
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Quench: Bubble excess dry CO₂ gas through the solution for 30 minutes, or pour the

reaction mixture onto crushed dry ice.

Workup: Allow to warm to room temperature. Quench with 1N HCl. Extract with Ethyl

Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Hexane/Ethyl Acetate to isolate the acid.

Visualization: Synthetic Pathway
The following diagram illustrates the retrosynthetic logic and forward reaction flow.

1,2-Dichloro-4,5-difluorobenzene Lithiated Intermediate
(Ortho-F directed)

n-BuLi, THF, -78°C

2,3-Dichloro-5,6-difluorobenzoic Acid
(Target)

1. CO2 Quench
2. H3O+ Workup

CO2 Electrophile

Click to download full resolution via product page

Figure 1: Synthesis via Directed Ortho-Lithiation (DoM).

Applications in Drug Development
The primary utility of 2,3-Dichloro-5,6-difluorobenzoic acid lies in its conversion to quinolone

and naphthyridine antibacterial agents. The fluorine atoms are crucial for binding affinity to

bacterial DNA gyrase and Topoisomerase IV.

Workflow: Conversion to Fluoroquinolone Scaffold
The acid is typically converted to a benzoyl acetate, which then undergoes the Gould-Jacobs

reaction or a similar cyclization sequence.

Activation: Conversion to acid chloride (SOCl₂) or activation with CDI.

Coupling: Reaction with a malonate ester (e.g., Magnesium ethyl malonate) to form the

-keto ester.
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Cyclization: Condensation with an equivalent of triethyl orthoformate and an amine (e.g.,

cyclopropylamine), followed by thermal cyclization.

Substitution: The fluorine at position 6 (originally position 5 in the acid) is labile and can be

substituted by piperazine or pyrrolidine moieties to generate the final active pharmaceutical

ingredient (API).

2,3-Dichloro-5,6-difluorobenzoic Acid

Acid Chloride / Imidazolide

SOCl2 or CDI

Beta-Keto Ester

Mg(OEt)2(CH(COOEt)2)2

Enamine Intermediate

HC(OEt)3, R-NH2

Quinolone Core
(Cyclized)

Base/Heat (Cyclization)

Final Fluoroquinolone API

SnAr (Piperazine/Amine)
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Figure 2: General workflow for converting the benzoic acid scaffold into a quinolone antibiotic.

Quality Control & Analytics
To ensure the integrity of this building block for GMP synthesis, the following analytical

parameters must be met.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase A: 0.1% Phosphoric acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV @ 230 nm (Aromatic ring absorption).

Retention Time: Expect late elution due to lipophilic halogens.

NMR Characterization (¹H, ¹⁹F)
¹H NMR (400 MHz, DMSO-d₆):

13.5-14.0 (br s, 1H, COOH).

7.8-8.2 (t or dd, 1H, Ar-H). Note: Only one aromatic proton exists, showing coupling to the
fluorine atoms.

¹⁹F NMR:

Distinct signals for F-5 and F-6, showing F-F coupling and F-H coupling.

Safety & Handling (HSE)
Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: All solid handling should occur within a fume hood to prevent inhalation of dust.

Storage: Store in a cool, dry place under inert atmosphere (Argon) if possible to prevent

moisture absorption, although the compound is relatively stable.

Spill: Sweep up solids carefully avoiding dust generation. Neutralize surfaces with mild

bicarbonate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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